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Compound of Interest |

2,3,3,4,4'5,5',6-
Compound Name: ]
Octachlorobiphenyl
CAS No.: 74472-53-0
Cat. No.: B1593615

Get Quote

Octachlorobiphenyls (OCBSs) represent a sub-category of polychlorinated biphenyls (PCBs),

synthetic aromatic compounds once prized for their chemical stability and insulating properties.
This very stability, however, makes them persistent, bioaccumulative, and toxic (PBT)
pollutants.[1] Although the production of PCBs was banned in the United States in 1979 under
the Toxic Substances Control Act (TSCA), their persistence in the environment, particularly in
hazardous waste sites, continues to pose a significant risk to human health and ecosystems.[2]

[3]

Assessing the risk associated with OCB exposure is a complex, multi-faceted process. It is not
merely a matter of measuring environmental concentrations but requires a sophisticated
integration of toxicology, analytical chemistry, and statistical modeling. The term
"octachlorobiphenyl" itself refers to a class of 26 different congeners, each with unique
physical, chemical, and toxicological properties.[4][5] Furthermore, environmental
contamination rarely involves a single congener but rather a weathered mixture of various
PCBs that differs significantly from the original commercial formulations (e.g., Aroclors).[2]
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This guide provides a detailed framework and actionable protocols for conducting a
comprehensive risk assessment for OCB exposure. It is designed for professionals who require
not just a methodology, but a deep, mechanistic understanding of the process, from initial
hazard identification to the final characterization of risk.

Section 1: The Four-Step Risk Assessment
Framework

The standard for chemical risk assessment, established by regulatory bodies like the U.S.
Environmental Protection Agency (EPA), is a four-step paradigm.[2][6] This systematic
approach ensures that all aspects of the potential harm are considered in a structured and
scientifically defensible manner.
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Risk Assessment Process for OCBs
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OCB Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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